molecular formula C6H5ClO2 B8686289 1-(3-Chlorofuran-2-yl)ethanone

1-(3-Chlorofuran-2-yl)ethanone

Cat. No.: B8686289
M. Wt: 144.55 g/mol
InChI Key: JPBHBYXIRVPJBY-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

1-(3-Chlorofuran-2-yl)ethanone is a useful research compound. Its molecular formula is C6H5ClO2 and its molecular weight is 144.55 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C6H5ClO2

Molecular Weight

144.55 g/mol

IUPAC Name

1-(3-chlorofuran-2-yl)ethanone

InChI

InChI=1S/C6H5ClO2/c1-4(8)6-5(7)2-3-9-6/h2-3H,1H3

InChI Key

JPBHBYXIRVPJBY-UHFFFAOYSA-N

Canonical SMILES

CC(=O)C1=C(C=CO1)Cl

Origin of Product

United States

Synthesis routes and methods

Procedure details

Isomaltol (6.3 g, 0.05 moles) in 60 ml of CH2Cl2 was added dropwise over 10 minutes to a solution of PCl5 (10.4 g, 0.05 moles) in 125 ml of CH2Cl2 at 4° C. After stirring at 4°-5° C. for 1 hour, the reaction was allowed to come to room temperature, poured into 350 ml of water and the CH2Cl2 layer separated. The aqueous layer was then extracted with CH2Cl2, the CH2Cl2 layers combined and then concentrated to yield a dark oil, 7.0 g. Pure 2-acetyl-3-chloro-furan was obtained by chromatography from silica gel, NMR (CDCl3, δ) 7.5 (1H, d, J=2Hz), 6.56 (1H, d, J=2Hz), 2.53 (3H, s).
Quantity
6.3 g
Type
reactant
Reaction Step One
Name
Quantity
10.4 g
Type
reactant
Reaction Step One
Quantity
60 mL
Type
solvent
Reaction Step One
Quantity
125 mL
Type
solvent
Reaction Step One
Name
Quantity
350 mL
Type
reactant
Reaction Step Two

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